Cas no 17880-05-6 ((e)-3-(5-Methyl-1,3,4-oxadiazol-2-yl)acrylic acid)

• Product Name: (e)-3-(5-Methyl-1,3,4-oxadiazol-2-yl)acrylic acid
• CAS No: 17880-05-6
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD20644034
• CID: 5686146
• PubChem ID: 79007056
• Update Time: 2024-03-01

(e)-3-(5-Methyl-1,3,4-oxadiazol-2-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(5-methyl-1,3,4-oxadiazol-2-yl)acrylic acid
• AKOS017532329
• (2E)-3-(5-methyl-1,3,4-oxadiazol-2-yl)prop-2-enoic acid
• EN300-24201309
• 17880-05-6
• (e)-3-(5-Methyl-1,3,4-oxadiazol-2-yl)acrylic acid

• MDL： MFCD20644034
• Inchi： 1S/C6H6N2O3/c1-4-7-8-5(11-4)2-3-6(9)10/h2-3H,1H3,(H,9,10)/b3-2+
• InChI Key： VATRHMCOWYJEIE-NSCUHMNNSA-N
• SMILES： O1C(/C=C/C(=O)O)=NN=C1C

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles